4-bromo-N'-[3-bromo-5-methoxy-4-(2-propynyloxy)benzylidene]benzohydrazide

• Molecular Formula: C18H14Br2N2O3
• Molecular Weight: 466.1 g/mol
• IUPAC Name: 4-bromo-N-[(E)-(3-bromo-5-methoxy-4-prop-2-ynoxyphenyl)methylideneamino]benzamide
• InChI: InChI=1S/C18H14Br2N2O3/c1-3-8-25-17-15(20)9-12(10-16(17)24-2)11-21-22-18(23)13-4-6-14(19)7-5-13/h1,4-7,9-11H,8H2,2H3,(H,22,23)/b21-11+
• InChI Key: GGDWLCAJCAPVDZ-SRZZPIQSSA-N
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=N/NC(=O)C2=CC=C(C=C2)Br)Br)OCC#C
• SMILES: COC1=C(C(=CC(=C1)C=NNC(=O)C2=CC=C(C=C2)Br)Br)OCC#C

Description

4-bromo-N'-[3-bromo-5-methoxy-4-(2-propynyloxy)benzylidene]benzohydrazide, also known as BBH, is a synthetic compound that has gained attention in scientific research due to its potential applications in the field of medicine. BBH is a hydrazone derivative that has shown promising results in various studies, making it a subject of interest for researchers.

Mechanism of Action

The mechanism of action of 4-bromo-N'-[3-bromo-5-methoxy-4-(2-propynyloxy)benzylidene]benzohydrazide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have a low toxicity profile and does not cause any significant adverse effects on normal cells. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and reduce inflammation. This compound has also been found to have anti-microbial properties, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-bromo-N'-[3-bromo-5-methoxy-4-(2-propynyloxy)benzylidene]benzohydrazide is its low toxicity profile, which makes it a safe compound for use in laboratory experiments. This compound is also easy to synthesize and purify, making it a cost-effective option for researchers. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

4-bromo-N'-[3-bromo-5-methoxy-4-(2-propynyloxy)benzylidene]benzohydrazide has shown promising results in various studies, and there are several future directions for research on this compound. One potential direction is to investigate the efficacy of this compound in combination with other anti-cancer drugs. Another direction is to explore the potential of this compound as a treatment for other diseases, such as inflammatory bowel disease and infections caused by drug-resistant bacteria. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to optimize its pharmacokinetic properties.

Synthesis Methods

4-bromo-N'-[3-bromo-5-methoxy-4-(2-propynyloxy)benzylidene]benzohydrazide can be synthesized using a simple and efficient method. The synthesis process involves the reaction of 3-bromo-5-methoxy-4-(2-propynyloxy)benzaldehyde with 4-bromo-benzohydrazide in the presence of a base. The reaction yields this compound as a yellow solid, which can be purified using recrystallization.

Scientific Research Applications

4-bromo-N'-[3-bromo-5-methoxy-4-(2-propynyloxy)benzylidene]benzohydrazide has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit anti-cancer properties and has shown efficacy against various types of cancer cells, including breast cancer, lung cancer, and colon cancer. This compound has also been found to possess anti-inflammatory and anti-microbial properties.